Cas no 2138423-80-8 (ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate)

• Product Name: ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate
• CAS No: 2138423-80-8
• MF: C₉H₁₃F₂N₃O₃
• MW: 249.21462893486
• CID: 5611339
• PubChem ID: 165487903
• Update Time: 2025-05-26

ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2138423-80-8
• EN300-843780
• ethyl 2,2-difluoro-3-[4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-yl]propanoate
• ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate

• Inchi： 1S/C9H13F2N3O3/c1-2-17-8(16)9(10,11)6-14-5-7(3-4-15)12-13-14/h5,15H,2-4,6H2,1H3
• InChI Key： LPLMZFFHXVGQMP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN1C=C(CCO)N=N1)F

Computed Properties

• Exact Mass: 249.09249761g/mol
• Monoisotopic Mass: 249.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.2Ų

Additional information on ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate

Recent Advances in the Study of Ethyl 2,2-Difluoro-3-4-(2-Hydroxyethyl)-1H-1,2,3-Triazol-1-Ylpropanoate (CAS: 2138423-80-8)

The compound ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate (CAS: 2138423-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated heterocycles, which are increasingly important in the design of novel pharmaceuticals. The presence of both difluoro and triazole moieties in its structure provides a unique combination of chemical stability and biological activity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including click chemistry and fluorination strategies, to optimize the production of this compound and its derivatives.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, its ability to modulate protein-protein interactions has been explored, opening new avenues for targeting previously undruggable proteins.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution characteristics, although its metabolic stability requires optimization for therapeutic use. Recent computational studies have provided insights into the molecular interactions of this compound with biological targets, aiding in the rational design of more potent analogs. The compound's potential as a prodrug has also been explored, with researchers investigating its conversion to active metabolites in biological systems.

Looking ahead, the unique structural features of ethyl 2,2-difluoro-3-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylpropanoate position it as a valuable scaffold for medicinal chemistry optimization. Current research efforts are focused on expanding its applications beyond inflammation to areas such as oncology and infectious diseases. The compound's compatibility with various drug delivery systems is also under investigation, which could enhance its therapeutic potential. As research progresses, this compound may serve as a cornerstone for developing novel fluorinated pharmaceuticals with improved efficacy and safety profiles.